Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0195187 | 4-Aza-5a-androstan-1-ene-3-one-17b-carboxylic acid | 104239-97-6 | C19H27NO3 |
| VC0195190 | Finasteride Carboxylic Acid | 116285-37-1 | C23H34N2O4 |
| VC0195228 | 4-Chloro-3-sulfamoylbenzoic acid | 1205-30-7 | C7H6ClNO4S |
| VC0195179 | Ethynodiol | 1231-93-2 | C20H28O2 |
| VC0195220 | 5-(4'-Bromomethyl-1,1'-biphenyl-2-yl)-1-triphenylmethyl-1H-tetrazole | 124750-51-2 | C33H25BrN4 |
| VC0195211 | [(8R,9S,10R,13S,14S)-17-Acetyl-13-methyl-3-oxo-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] hexanoate | 1253-28-7 | C26H38O4 |
| VC0195184 | Ethinyl Estradiol Impurity J (1-Methyl Ethinyl Estradiol) | 15071-66-6 | C21H26O2 |
| VC0195207 | o-Flutamide | 151262-93-0 | C11H11F3N2O3 |
| VC0195227 | Indapamide | 26807-65-8 | C16H16ClN3O3S |
| VC0195200 | 4-Chloro-5-sulfamoylanthranilic acid | 3086-91-7 | C7H7ClN2O4S |
| VC0195195 | 5,7-Dihydroxy-3,8-dimethoxyflavone | 33803-42-8 | C17H14O6 |
| VC0195188 | 3-Methylflavone-8-carboxylic acid (MFCA) | 3468-01-7 | C17H12O4 |
| VC0195214 | Hydrochlorothiazide Impurity C | 402824-96-8 | C15H16Cl2N6O8S4 |
| VC0195178 | Estrone 3-Sulfate Sodium Salt | 438-67-5 | C18H21O5S. Na |
| VC0195198 | 2,4-Dichlorobenzoic acid | 50-84-0 | C7H4Cl2O2 |
| VC0195215 | 5-Chloro Hydrochlorothiazide | 5233-42-1 | C7H7Cl2N3O4S2 |
| VC0195180 | Ethinyl Estradiol Impurity L | 57-91-0 | C18H24O2 |
| VC0195174 | Delta-8,9-Dehydro Estrone Sulfate Sodium Salt | 61612-83-7 | C18H19O5S Na |
| VC0195223 | Dehydro Indapamide | 63968-75-2 | C16H14ClN3O3S |
| VC0195224 | 4-Chloro-3-sulfamoylbenzoyl chloride | 70049-77-3 | C7H5Cl2NO3S |
| VC0195199 | Furosemide acyl glucuronide | 72967-59-0 | C18H19ClN2O11S |
| VC0195231 | (8R,9S,13S,14S,17R)-13-Ethyl-17-ethynyl-3-methoxy-4,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-ol | 799-43-9 | C22H30O2 |
| VC0195217 | 2-Methyl-1-nitroso-2,3-dihydro-1H-indole | 85440-79-5 | C9H10N2O |
| VC0195175 | Estrone Acetate | 901-93-9 | C20H24O3 |
| VC0195192 | Finasteride Impurity A | 98319-24-5 | C23H38N2O2 |